(1S,2S)-2-(tert-butylsulfanyl)cyclohexan-1-ol

• IUPAC Name: (1S,2S)-2-tert-butylsulfanylcyclohexan-1-ol
• InChI: InChI=1S/C10H20OS/c1-10(2,3)12-9-7-5-4-6-8(9)11/h8-9,11H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key: IIOLMZDGCOTUJD-IUCAKERBSA-N
• Canonical SMILES: CC(C)(C)SC1CCCCC1O
• Isomeric SMILES: CC(C)(C)S[C@H]1CCCC[C@@H]1O
• Molecular Formula: C10H20OS
• Molecular Weight: 188.33 g/mol

Description

(1S,2S)-2-(tert-butylsulfanyl)cyclohexan-1-ol, also known as (1S,2S)-2-t-butylsulfanylcyclohexanol, is a cyclic sulfide alcohol with a molecular formula of C7H14OS. It is a colorless liquid with a boiling point of 100.5°C and a melting point of -77°C. This compound has a wide range of applications in the pharmaceutical, agrochemical, and flavor and fragrance industries. In particular, it has been used as a starting material in the synthesis of a variety of drugs and other compounds.

Scientific Research Applications

Stereocontrolled Synthesis

(1S,2S)-2-(tert-Butylsulfanyl)cyclohexan-1-ol is utilized in the stereocontrolled synthesis of 1,3-amino alcohols. This process involves the reduction of β-sulfinylamino cyclohexanone, providing access to enantiomerically pure N-tert-butylsulfinyl 1,3-amino alcohols with multiple stereogenic centers (Gonzalez-Gomez, Foubelo, & Yus, 2009).

Cyclohexane Functionalization

This compound plays a role in the functionalization of cyclohexane. In a study, cyclohexane was functionalized using tert-butyl hydroperoxide as an oxidant and tert-butyl alcohol as a solvent. The research focused on optimizing conditions for functionalization, including the catalyst amount and the ratio of tert-butyl alcohol to cyclohexane (Wang et al., 1998).

Chiral Auxiliaries in Synthesis

Chiral auxiliaries derived from this compound have been used for the enantioselective synthesis of α-hydroxy acids. This process involved alkylzinc chlorides addition to glyoxylates, yielding high optical purities (Basavaiah & Krishna, 1995).